Cas no 17296-06-9 (a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-di-O-methyl-)

• Product Name: a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-di-O-methyl-
• CAS No: 17296-06-9
• MF: C₁₁H₂₁NO₆
• MW: 263.28754401207
• CID: 122233
• PubChem ID: 22214056
• Update Time: 2025-04-18

a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-di-O-methyl- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-4,6-di-O-methyl-
• alpha-D-Galactopyranoside, methyl 2-(acetylamino)-2-deoxy-4,6-di-O-met hyl-
• Methyl 2-(acetylamino)-2-deoxy-4-O,6-O-dimethyl-α-D-galactopyranoside
• QRLYXYMHUODIND-APLZJWDSSA-N
• alpha-D-Galactopyranoside, methyl 2-(acetylamino)-2-deoxy-4,6-di-O-methyl-
• Galactopyranoside, methyl 2-acetamido-2-deoxy-4,6-di-O-methyl-, .alpha.-D-
• 17296-06-9
• .alpha.-D-Galactopyranoside, methyl 2-(acetylamino)-2-deoxy-4,6-di-O-methyl-
• N-[(2S,3R,4R,5R,6R)-4-hydroxy-2,5-dimethoxy-6-(methoxymethyl)oxan-3-yl]acetamide
• Methyl 2-(acetylamino)-2-deoxy-4,6-di-O-methylhexopyranoside #

• Inchi： 1S/C11H21NO6/c1-6(13)12-8-9(14)10(16-3)7(5-15-2)18-11(8)17-4/h7-11,14H,5H2,1-4H3,(H,12,13)/t7-,8-,9-,10+,11+/m1/s1
• InChI Key： QRLYXYMHUODIND-APLZJWDSSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COC)OC)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 263.137
• Monoisotopic Mass: 263.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2A^2
• XLogP3: -1.5